Cas no 339015-16-6 (1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-5-methyl-N-(4-phenoxyphenyl)-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-5-methyl-N-(4-phenoxyphenyl)-
• CAS No: 339015-16-6
• MF: C₂₃H₁₈Cl₂N₄O₃
• MW: 469.320023059845
• CID: 5270600
• Update Time: 2026-03-09

1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-5-methyl-N-(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-5-methyl-N-(4-phenoxyphenyl)-

• Inchi： 1S/C23H18Cl2N4O3/c1-14-26-22(28-29(14)20-13-21(31-2)19(25)12-18(20)24)23(30)27-15-8-10-17(11-9-15)32-16-6-4-3-5-7-16/h3-13H,1-2H3,(H,27,30)
• InChI Key： GKMNCXBQCWPDGV-UHFFFAOYSA-N
• SMILES： N1(C2=CC(OC)=C(Cl)C=C2Cl)C(C)=NC(C(NC2=CC=C(OC3=CC=CC=C3)C=C2)=O)=N1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 10.19±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-5-methyl-N-(4-phenoxyphenyl)-

Introduction to 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-5-methyl-N-(4-phenoxyphenyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 339015-16-6, identified as 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-5-methyl-N-(4-phenoxyphenyl), represents a fascinating molecule in the realm of chemical biology. This compound belongs to the triazole class of heterocyclic structures, which have garnered significant attention due to their diverse pharmacological properties and potential applications in medicinal chemistry. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical and biological characteristics.

At the core of this compound's structure lies a 1H-1,2,4-triazole ring system, which is a well-known scaffold in drug discovery. The triazole moiety is renowned for its stability and ability to engage in hydrogen bonding interactions, making it a valuable component in the design of bioactive molecules. The presence of a 3-carboxamide group further enhances the compound's potential for interaction with biological targets. This carboxamide functionality is frequently observed in pharmaceuticals due to its role as a hydrogen bond acceptor and its ability to modulate enzyme activity.

The aromatic ring system attached to the triazole core is another critical feature of this compound. Specifically, the 1-(2,4-dichloro-5-methoxyphenyl) substituent introduces electron-withdrawing and electron-donating groups that can influence the electronic properties of the molecule. The 2,4-dichloro and 5-methoxy substituents create a complex interplay of electronic effects that can fine-tune the compound's binding affinity to biological targets. This strategic placement of halogen atoms is common in medicinal chemistry due to their ability to enhance lipophilicity and metabolic stability.

Complementing this aromatic system is the 5-methyl-N-(4-phenoxyphenyl) moiety. The methyl group at the 5-position of the triazole ring adds steric bulk, which can be crucial for optimizing binding interactions within a biological pocket. Meanwhile, the N-(4-phenoxyphenyl) group introduces another layer of complexity by incorporating a phenolic oxygen and an aromatic ring system. This particular substitution pattern has been explored in various drug candidates due to its potential to interact with both hydrophobic and polar regions of biological targets.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the molecular interactions of this compound. Molecular docking studies have demonstrated that 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-5-methyl-N-(4-phenoxyphenyl) can bind effectively to several protein targets relevant to inflammatory and immunological pathways. The combination of hydrophobic interactions, hydrogen bonding networks, and electrostatic complementarity between this molecule and its potential targets suggests a multifaceted mechanism of action.

In vitro studies have further highlighted the pharmacological potential of this compound. Initial assays have shown promising activity against enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting their activity, this compound may offer therapeutic benefits in conditions characterized by excessive inflammation.

Moreover, preliminary investigations into the compound's interaction with immune cells have revealed intriguing findings. The presence of both immunomodulatory and anti-inflammatory properties suggests that it could be a valuable candidate for treating autoimmune disorders or chronic inflammatory diseases. The ability to modulate immune cell function without significant side effects remains a key goal in developing novel immunotherapies.

The synthesis of this compound presents an interesting challenge due to its complex structural features. Multi-step organic synthesis routes have been developed to construct the triazole core while introducing the various substituents in a controlled manner. Advances in synthetic methodologies have enabled chemists to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the aromatic connections within this molecule.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for any pharmaceutical candidate like this one. Quality control measures must be implemented at every stage of production to guarantee consistency and safety. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) play critical roles in verifying the identity and purity of the final product.

The future directions for research on 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-5-methyl-N-(4-phenoxyphenyl) are promising and multifaceted. Further preclinical studies are needed to elucidate its detailed mechanism of action and assess its safety profile in animal models. Additionally, exploring derivatives of this compound could lead to novel analogs with enhanced potency or selectivity for specific biological targets.

The integration of machine learning algorithms into drug discovery has opened new avenues for accelerating research efforts. Predictive models can help identify optimal substitution patterns on the triazole core by analyzing large datasets containing known bioactive molecules. Such computational approaches can significantly reduce the time required for hit identification and lead optimization.

The broader significance of this compound lies in its contribution to advancing our understanding of heterocyclic chemistry and its applications in medicine. The triazole scaffold continues to inspire innovation as researchers uncover new ways to leverage its structural versatility for therapeutic purposes. As our knowledge base expands through interdisciplinary collaborations between chemists、biologists、and pharmacologists， compounds like 339015-16-6 will undoubtedly play a pivotal role in shaping future treatments for human diseases.